Cas no 2034387-80-7 (2-{2-[4-(4-acetylphenyl)piperazin-1-yl]-2-oxoethyl}-6-cyclopropyl-2,3-dihydropyridazin-3-one)

• Product Name: 2-{2-[4-(4-acetylphenyl)piperazin-1-yl]-2-oxoethyl}-6-cyclopropyl-2,3-dihydropyridazin-3-one
• CAS No: 2034387-80-7
• MF: C₂₁H₂₄N₄O₃
• MW: 380.440264701843
• CID: 5334777
• Update Time: 2025-10-28

2-{2-[4-(4-acetylphenyl)piperazin-1-yl]-2-oxoethyl}-6-cyclopropyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-(4-(4-acetylphenyl)piperazin-1-yl)-2-oxoethyl)-6-cyclopropylpyridazin-3(2H)-one
• 2-[2-[4-(4-acetylphenyl)piperazin-1-yl]-2-oxoethyl]-6-cyclopropylpyridazin-3-one
• 2-{2-[4-(4-acetylphenyl)piperazin-1-yl]-2-oxoethyl}-6-cyclopropyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C21H24N4O3/c1-15(26)16-4-6-18(7-5-16)23-10-12-24(13-11-23)21(28)14-25-20(27)9-8-19(22-25)17-2-3-17/h4-9,17H,2-3,10-14H2,1H3
• InChI Key： YKFDLKFGZNFJFM-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C=CC(C2CC2)=N1)=O)N1CCN(C2C=CC(C(C)=O)=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 696
• XLogP3: 1
• Topological Polar Surface Area: 73.3

Additional information on 2-{2-[4-(4-acetylphenyl)piperazin-1-yl]-2-oxoethyl}-6-cyclopropyl-2,3-dihydropyridazin-3-one

Introduction to 2-{2-[4-(4-acetylphenyl)piperazin-1-yl]-2-oxoethyl}-6-cyclopropyl-2,3-dihydropyridazin-3-one (CAS No. 2034387-80-7)

The compound 2-{2-[4-(4-acetylphenyl)piperazin-1-yl]-2-oxoethyl}-6-cyclopropyl-2,3-dihydropyridazin-3-one, identified by its CAS number 2034387-80-7, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered attention due to its structural complexity and potential pharmacological applications. The presence of multiple functional groups, including an acetylphenyl moiety and a piperazine ring, suggests a rich chemical diversity that could be exploited for therapeutic purposes.

Recent studies have highlighted the importance of dihydropyridazinones in the development of novel bioactive compounds. These scaffolds are known for their ability to interact with biological targets in a manner that can modulate various physiological processes. The specific arrangement of atoms in 2-{2-[4-(4-acetylphenyl)piperazin-1-yl]-2-oxoethyl}-6-cyclopropyl-2,3-dihydropyridazin-3-one contributes to its unique chemical properties, making it a promising candidate for further investigation.

One of the most intriguing aspects of this compound is its potential as a lead molecule in drug discovery. The combination of a cyclopropyl group and an acetylated piperazine ring creates a scaffold that is both rigid and flexible, allowing for precise tuning of its pharmacokinetic and pharmacodynamic profiles. This balance is crucial for developing compounds that exhibit high efficacy while minimizing side effects.

In the context of contemporary research, 2-{2-[4-(4-acetylphenyl)piperazin-1-yl]-2-oxoethyl}-6-cyclopropyl-2,3-dihydropyridazin-3-one has been explored for its potential role in addressing neurological disorders. The piperazine moiety, in particular, is well-documented for its ability to interact with neurotransmitter receptors, making it a valuable component in the design of psychoactive drugs. Preliminary studies suggest that this compound may exhibit properties similar to those of known antipsychotics and antidepressants, although further research is needed to confirm these findings.

The cyclopropyl group adds an additional layer of complexity to the molecule, influencing both its solubility and metabolic stability. This feature is particularly important in drug development, as it can affect how the compound is absorbed, distributed, metabolized, and excreted by the body. By optimizing these properties, researchers can enhance the bioavailability and therapeutic efficacy of 2-{2-[4-(4-acetylphenyl)piperazin-1-yl]-2-oxoethyl}-6-cyclopropyl-2,3-dihydropyridazin-3-one.

Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques can predict how CAS No. 2034387-80-7 will interact with biological targets at the atomic level. These simulations have shown that the compound has a high binding affinity for certain enzymes and receptors involved in neurological disorders. This insight has guided researchers in designing derivatives with improved pharmacological profiles.

The synthesis of 2-{2-[4-(4-acetylphenyl)piperazin-1-yl]-2-oxoethyl}-6-cyclopropyl-2,3-dihydropyridazin-3-one presents both challenges and opportunities for synthetic chemists. The need to maintain regioselectivity and stereochemistry during the formation of complex bonds requires careful planning and execution. However, recent developments in catalytic methods have made it possible to construct this molecule more efficiently than ever before.

In conclusion, CAS No. 2034387-80-7 represents a promising area of research with significant potential for therapeutic applications. Its unique structural features and interactions with biological targets make it an attractive candidate for further exploration. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an important role in the development of next-generation pharmaceuticals.